Cas no 143009-09-0 (Dodecanedioic acid,di-C11-14-isoalkyl esters, C13-rich)

Dodecanedioic acid,di-C11-14-isoalkyl esters, C13-rich structure
143009-09-0 structure
Product name:Dodecanedioic acid,di-C11-14-isoalkyl esters, C13-rich
CAS No:143009-09-0
MF:C38H74O4
MW:594.99177312851
CID:159209
PubChem ID:86432

Dodecanedioic acid,di-C11-14-isoalkyl esters, C13-rich Chemical and Physical Properties

Names and Identifiers

    • Dodecanedioic acid,di-C11-14-isoalkyl esters, C13-rich
    • bis(11-methyldodecyl) dodecanedioate
    • DTXSID2074112
    • 84731-63-5
    • EINECS 283-822-4
    • NS00020545
    • Dodecanedioic acid, diisotridecyl ester
    • SCHEMBL19536
    • 143009-09-0
    • Diisotridecyl dodecanedioate
    • Inchi: InChI=1S/C38H74O4/c1-35(2)29-23-17-11-7-9-15-21-27-33-41-37(39)31-25-19-13-5-6-14-20-26-32-38(40)42-34-28-22-16-10-8-12-18-24-30-36(3)4/h35-36H,5-34H2,1-4H3
    • InChI Key: XLXMYOUBZINZAX-UHFFFAOYSA-N
    • SMILES: CC(CCCCCCCCCCOC(CCCCCCCCCCC(OCCCCCCCCCCC(C)C)=O)=O)C

Computed Properties

  • Exact Mass: 594.558711
  • Monoisotopic Mass: 594.558711
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 35
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 15.5

Experimental Properties

  • Density: 0.896
  • Boiling Point: 548°Cat760mmHg
  • Flash Point: 244.9°C
  • Refractive Index: 1.459

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